[1,2,5]oxadiazolo[3,4-d]pyrimidin-7(6H)-one O-(3-nitrobenzyl)oxime

• IUPAC Name: N-[(3-nitrophenyl)methoxy]-[1,2,5]oxadiazolo[3,4-d]pyrimidin-7-amine
• InChI: InChI=1S/C11H8N6O4/c18-17(19)8-3-1-2-7(4-8)5-20-15-10-9-11(13-6-12-10)16-21-14-9/h1-4,6H,5H2,(H,12,13,15,16)
• InChI Key: MJKNKKDWYCYUEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CONC2=NC=NC3=NON=C32
• Molecular Formula: C11H8N6O4
• Molecular Weight: 288.22 g/mol

Description

The compound falls into the broader category of oxadiazole derivatives, known for their diverse chemical properties and applications in various fields of chemistry and material science. Oxadiazoles are heterocyclic compounds containing an oxygen atom and two nitrogen atoms in a five-membered ring. These compounds have attracted attention due to their structural diversity and the ease with which they can be synthesized.

Synthesis Analysis

The synthesis of oxadiazole derivatives, including the specific compound mentioned, typically involves the oxidative intramolecular cyclization of amino-pyrimidine diones. For example, 4H-[1,2,5]Oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxides, which share a similar core structure, are prepared in high yields through this method using iodosylbenzene diacetate as an oxidant in the presence of lithium hydride (Sako et al., 1998).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives, including [1,2,5]oxadiazolo[3,4-d]pyrimidin-7(6H)-one O-(3-nitrobenzyl)oxime, can be characterized by techniques such as single-crystal X-ray diffraction analysis. These analyses reveal planar molecules with unique intracyclic and exo-cyclic bond lengths and angles, contributing to their stability and reactivity (Ogurtsov et al., 2018).

Chemical Reactions and Properties

Oxadiazole derivatives undergo various chemical reactions, including nitric oxide (NO) generation in the presence of thiols under physiological conditions. This reactivity is significant for applications in medicinal chemistry and materials science (Sako et al., 1998).

Physical Properties Analysis

The physical properties, such as thermal stability and crystal density, of oxadiazole derivatives can be studied through detailed crystallographic analysis and thermal behavior studies. These properties are crucial for the development of materials with specific applications in mind, such as high-energy materials (Ma et al., 2018).

Chemical Properties Analysis

The chemical properties of [1,2,5]oxadiazolo[3,4-d]pyrimidin-7(6H)-one O-(3-nitrobenzyl)oxime and related compounds, such as their ability to form charge-transfer complexes and undergo ring-opening reactions, have been explored in various studies. These properties are essential for understanding the reactivity and potential applications of these compounds (Bailey et al., 1971).

Scientific Research Applications

Nitric Oxide Generation and Biochemical Applications

4H-[1,2,5]Oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxides, closely related to the queried compound, have been synthesized and studied for their nitric oxide (NO) generating properties. These compounds, prepared through oxidative intramolecular cyclization, can generate NO and NO-related species in the presence of thiols under physiological conditions, suggesting potential for biochemical applications related to NO signaling or therapeutic use in conditions where NO modulation is beneficial (Sako et al., 1998).

Antitumor and Antimicrobial Activities

Derivatives of pyrazolo[3,4-d]pyrimidine, including those with oxadiazole substituents, have been synthesized and tested for their antimicrobial and antitumor activities. Some compounds showed moderate to outstanding activity against various bacteria and fungi, indicating their potential as lead compounds for the development of new antimicrobial agents. Additionally, certain pyrazolo[3,4-d]pyrimidin-4-one derivatives exhibited potent antitumor activity against the MCF-7 human breast adenocarcinoma cell line, underlining their relevance in cancer research (El-sayed et al., 2017); (Abdellatif et al., 2014).

Novel Synthetic Routes and Chemical Characterization

Research has also focused on developing novel synthetic routes for the efficient preparation of oxadiazolo[3,4-d]pyridazine trioxides and exploring their chemical structure and properties. These studies provide insights into the chemistry of oxadiazole and pyrimidine derivatives, offering a basis for the design of new compounds with potential high-energy properties or other useful chemical characteristics (Ogurtsov et al., 2018).

Aminative Ring-Opening Reactions

Investigations into the reactivity of [1,2,5]oxadiazolo[3,4-d] pyrimidine 1-oxides have led to the discovery of unprecedented aminative ring-opening reactions. These findings open new avenues for synthesizing 4-aminomethylideneaminofuroxan-5-carboxamide derivatives, expanding the toolkit available for organic synthesis and potentially leading to new drug development pathways (Tannant & Wallace, 1982).

Safety and Hazards

The synthesized compounds have insensitive properties, suggesting possible applications with insensitive energetic applications.